Cas no 1398603-38-7 (1-(6-Bromopyridine-3-carbonyl)piperazine)

1-(6-Bromopyridine-3-carbonyl)piperazine is a brominated pyridine derivative featuring a piperazine moiety, commonly utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its key structural attributes include a reactive bromine substituent at the 6-position of the pyridine ring, enabling further functionalization via cross-coupling reactions, while the piperazine carbonyl group enhances solubility and provides a handle for derivatization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its ability to serve as a scaffold for heterocyclic modifications. High purity and stability under standard conditions make it a reliable choice for research and industrial applications requiring precise molecular frameworks.
1-(6-Bromopyridine-3-carbonyl)piperazine structure
1398603-38-7 structure
Product Name:1-(6-Bromopyridine-3-carbonyl)piperazine
CAS No:1398603-38-7
MF:C10H12BrN3O
MW:270.125781059265
CID:5991679
PubChem ID:71473176
Update Time:2025-05-19

1-(6-Bromopyridine-3-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1398603-38-7
    • EN300-4880148
    • 1-(6-bromopyridine-3-carbonyl)piperazine
    • 1-(6-Bromopyridine-3-carbonyl)piperazine
    • Inchi: 1S/C10H12BrN3O/c11-9-2-1-8(7-13-9)10(15)14-5-3-12-4-6-14/h1-2,7,12H,3-6H2
    • InChI Key: PVNILWYWBXYYEA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=N1)C(N1CCNCC1)=O

Computed Properties

  • Exact Mass: 269.01637g/mol
  • Monoisotopic Mass: 269.01637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 45.2Ų

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Additional information on 1-(6-Bromopyridine-3-carbonyl)piperazine

Introduction to 1-(6-Bromopyridine-3-carbonyl)piperazine (CAS No. 1398603-38-7)

1-(6-Bromopyridine-3-carbonyl)piperazine, identified by its Chemical Abstracts Service (CAS) number 1398603-38-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amide derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The compound’s unique combination of a brominated pyridine ring and a piperazine moiety endows it with distinct chemical properties that are highly conducive to further functionalization, making it a cornerstone in the development of novel therapeutic agents.

The molecular structure of 1-(6-Bromopyridine-3-carbonyl)piperazine consists of a pyridine ring substituted at the 6-position with a bromine atom, linked to a carbonyl group that further connects to a piperazine ring. This arrangement not only enhances the compound’s reactivity but also its solubility in various organic solvents, facilitating its use in synthetic protocols. The presence of the bromine atom at the 6-position of the pyridine ring is particularly noteworthy, as it serves as an excellent handle for further chemical modifications, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, 1-(6-Bromopyridine-3-carbonyl)piperazine has been extensively explored in the development of small-molecule inhibitors targeting various biological pathways. One of the most compelling areas of research involves its application in oncology. The pyridine and piperazine moieties are known to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs), which are frequently dysregulated in cancer cells. Preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on certain kinases, suggesting their potential as lead compounds for anticancer therapies. For instance, modifications to the piperazine ring have been shown to enhance binding affinity and selectivity towards specific oncogenic kinases, paving the way for more targeted and effective treatments.

Another area where 1-(6-Bromopyridine-3-carbonyl)piperazine has shown promise is in the field of central nervous system (CNS) drug discovery. Piperazine derivatives are well-documented for their ability to modulate neurotransmitter systems, making them attractive candidates for treating neurological disorders such as depression, anxiety, and schizophrenia. The incorporation of a brominated pyridine moiety into the piperazine scaffold enhances the compound’s ability to cross the blood-brain barrier, a critical factor for CNS drug efficacy. Recent studies have highlighted the potential of this compound as an intermediate in synthesizing novel psychotropic agents that exhibit improved pharmacokinetic profiles compared to existing drugs.

The pharmaceutical industry has also leveraged 1-(6-Bromopyridine-3-carbonyl)piperazine in the development of antiviral and antibacterial agents. The structural features of this compound allow for interactions with viral proteases and bacterial enzymes, disrupting essential metabolic pathways that are crucial for pathogen survival. For example, derivatives of this compound have been investigated for their ability to inhibit HIV protease, a key enzyme involved in viral replication. Additionally, modifications to the bromopyridine ring have led to compounds with enhanced activity against Gram-negative bacteria, addressing one of the most pressing challenges in modern medicine: antibiotic resistance.

From a synthetic chemistry perspective, 1-(6-Bromopyridine-3-carbonyl)piperazine serves as a versatile building block for constructing more complex molecules. Its reactivity allows chemists to introduce diverse functional groups at multiple positions, enabling the creation of libraries of compounds for high-throughput screening (HTS). This approach has been instrumental in identifying novel scaffolds with therapeutic potential. Advanced techniques such as combinatorial chemistry and flow synthesis have further enhanced the utility of this intermediate by allowing rapid diversification and optimization of molecular structures.

The environmental impact and sustainability considerations are also critical when evaluating compounds like 1-(6-Bromopyridine-3-carbonyl)piperazine. Modern pharmaceutical research emphasizes green chemistry principles, aiming to minimize waste and hazardous byproducts during synthesis. Efforts have been made to develop more efficient synthetic routes that utilize catalytic methods and renewable feedstocks. These advancements not only reduce environmental footprint but also improve cost-effectiveness and scalability, making it feasible to produce larger quantities of active pharmaceutical ingredients (APIs) derived from this compound.

In conclusion,1-(6-Bromopyridine-3-carbonyl)piperazine (CAS No. 1398603-38-7) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases, including cancer, neurological disorders, infectious diseases, and more. As research continues to uncover new therapeutic applications and synthetic methodologies,this compound is poised to remain at the forefront of medicinal chemistry innovation,contributing significantly to advancements in human health.

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